Cas no 5018-87-1 (2-(Naphthoyl)benzoic acid)

2-(Naphthoyl)benzoic acid structure
2-(Naphthoyl)benzoic acid structure
Product Name:2-(Naphthoyl)benzoic acid
CAS No:5018-87-1
MF:C18H12O3
MW:276.286085128784
CID:821098
Update Time:2026-04-29

2-(Naphthoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Naphthoyl)benzoic acid
    • 2-(1-naphthalenylcarbonyl)Benzoic acid
    • 2-(1-Naphthoyl)benzoic acid
    • 2-(1-NAPHTHOYL)-BENZOIC ACID
    • 2-(naphthalene-1-carbonyl)benzoic acid
    • 2-(1-naphthalenylcarbonyl)-benzoic acid
    • 2-(naphthalen-1-ylcarbonyl)benzoic acid
    • 2-(naphthalene-1-carbonyl)-benzoic acid
    • 2-[1]Naphthoyl-benzoesaeure
    • 2-[1]naphthoyl-benzoic acid
    • AC1L2VTY
    • AC1Q5V2J
    • Benzoic acid, 2-(1-naphthalenylcarbonyl)-
    • Benzoic acid, o-1-naphthoyl-
    • NSC59936
    • Inchi: InChI=1S/C18H12O3/c19-17(15-9-3-4-10-16(15)18(20)21)14-11-5-7-12-6-1-2-8-13(12)14/h1-11H,(H,20,21)
    • InChI Key: OXCYAVHGYGKEJY-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CC=CC=C3C(=O)O

Computed Properties

  • Exact Mass: 276.07866
  • Monoisotopic Mass: 276.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.289
  • Boiling Point: 525.8°C at 760 mmHg
  • Flash Point: 285.9°C
  • Refractive Index: 1.678
  • PSA: 54.37
  • LogP: 3.76900

2-(Naphthoyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
064528-500mg
2-(1-Naphthoyl)benzoic acid
5018-87-1
500mg
$95.00 2021-05-17
Chemenu
CM141150-5g
2-(1-Naphthoyl)benzoic acid
5018-87-1 97%
5g
$281 2021-08-05
Chemenu
CM141150-5g
2-(1-Naphthoyl)benzoic acid
5018-87-1 97%
5g
$281 2024-07-16
A2B Chem LLC
AD20886-500mg
2-(1-Naphthoyl)benzoic acid
5018-87-1 95%
500mg
$370.00 2024-04-19
A2B Chem LLC
AD20886-1g
2-(1-Naphthoyl)benzoic acid
5018-87-1 95%
1g
$384.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1645544-1g
2-(1-Naphthoyl)benzoic acid
5018-87-1 98%
1g
¥6358.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1645544-5g
2-(1-Naphthoyl)benzoic acid
5018-87-1 98%
5g
¥28591.00 2024-05-11
abcr
AB570784-1g
2-(Naphthalene-1-carbonyl)-benzoic acid, 97%; .
5018-87-1 97%
1g
€993.50 2024-08-02
Crysdot LLC
CD12067680-5g
2-(1-Naphthoyl)benzoic acid
5018-87-1 97%
5g
$297 2024-07-24
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd